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Compound of Interest

Compound Name: 2,3-Pentanedione-d5

Cat. No.: B1474421

For researchers and laboratory professionals, the proper handling and disposal of chemical
reagents are paramount to ensuring a safe and compliant work environment. This guide
provides detailed, step-by-step procedures for the safe disposal of 2,3-Pentanedione-d5, a
highly flammable and hazardous chemical. Adherence to these protocols is essential for
minimizing risks and protecting both personnel and the environment.

2,3-Pentanedione-d5, a deuterated analog of 2,3-Pentanedione (acetyl propionyl), is classified
as a Class 3 highly flammable liquid.[1][2] Its low flashpoint and associated health hazards
necessitate its treatment as a hazardous waste, subject to stringent federal, state, and local
regulations.[3][4]

Key Safety and Physical Properties

Understanding the properties of 2,3-Pentanedione-d5 is the first step in handling it safely. All
guantitative data is summarized in the table below for clear reference.
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Property Value Source
UN Number UN 1224
Hazard Class 3 (Flammable Liquid) [1][5]

Packing Group I

Flash Point 18 - 19 °C (64.4 - 66 °F) [2][6]
Boiling Point 110 - 112 °C (230 - 234 °F) [2][6]
Auto-ignition Temp. 265 °C (509 °F) [2][6]
Appearance Yellow Liquid [2][6]
Density 0.957 - 0.958 g/cm3 [2][6]
Vapor Density 3.45 (Air=1) [2][6]

Standard Operating Procedure for Disposal

Disposal of 2,3-Pentanedione-d5 must be managed through a certified hazardous waste
program.[1][3] Under no circumstances should this chemical be poured down the drain or
mixed with general waste.[3][7][8]

Step 1: Waste Collection and Segregation

o Use Appropriate Containers: Collect waste 2,3-Pentanedione-d5 in its original container or a
designated, compatible waste container made of glass, plastic, or metal.[2][3] For ongoing
waste collection, use containers approved by Factory Mutual (FM) or Underwriters
Laboratory (UL) for flammable liquids.[1]

» Keep Containers Closed: All waste containers must be kept tightly sealed except when
actively adding waste.[3]

e Do Not Mix Wastes: Do not mix 2,3-Pentanedione-d5 with other waste streams unless
explicitly permitted by your institution's Environmental Health & Safety (EH&S) department.

Step 2: Labeling
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« |dentify Contents Clearly: Label the waste container with a "HAZARDOUS WASTE" tag.

e Specify Constituents: Clearly list all chemical constituents, including "Waste 2,3-
Pentanedione-d5." Vague identifiers such as "Solvent Waste" are not compliant.[3]

 Indicate Hazards: Ensure the label includes hazard warnings, such as "Flammable Liquid."

Step 3: Storage of Chemical Waste

o Designated Accumulation Area: Store the sealed and labeled waste container in a
designated, secondary containment area.

o Ensure Safe Conditions: The storage area must be cool, dry, and well-ventilated.[1][6] It must
be kept away from all sources of ignition, including heat, sparks, and open flames.[2][8]

e Prevent Static Buildup: Ensure containers and any transfer equipment are properly grounded
and bonded to prevent static discharge.[6]

e Segregate from Incompatibles: Store flammable liquid waste separately from other
hazardous materials, such as strong bases, acids, and oxidizing agents.[1][6]

Step 4: Arranging for Final Disposal

e Contact EH&S: When the container is ready for disposal (typically 80% full or after 6
months), contact your institution's EH&S department or a licensed hazardous waste disposal
contractor to schedule a pickup.[1][4]

» Follow Professional Guidance: Adhere to all instructions provided by the hazardous waste
professionals for transport and final disposal at an approved waste plant.[6]

Emergency Protocol: Spill Decontamination

Accidental spills require immediate and appropriate action to prevent injury and environmental
contamination.

Experimental Protocol for Spill Cleanup
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» Immediate Evacuation and Alert: Alert all personnel in the immediate vicinity and evacuate
the area. Remove all sources of ignition.[2][8]

e Ensure Proper Ventilation: Work under a chemical fume hood or ensure the area is well-
ventilated.[2][8]

» Don Personal Protective Equipment (PPE): At a minimum, wear:

o

Chemical-resistant gloves

[¢]

Safety glasses and a face shield

[¢]

Impervious clothing or a lab coat[2]

[e]

If ventilation is insufficient, use a full-face respirator with appropriate cartridges.[2]

» Contain the Spill: Prevent the spill from spreading or entering drains by creating a dike
around it with a non-combustible, inert absorbent material.[8][9]

e Absorb the Chemical:

o Carefully cover the spill with an inert absorbent material such as Chemizorb®, sand,
vermiculite, or diatomaceous earth.[2][8]

o Work from the outside edge of the spill inward to minimize the contaminated area.[9][10]
e Collect and Package Waste:

o Using non-sparking tools, carefully scoop the absorbed material into a suitable, sealable
container for hazardous waste.[6]

o Label the container as "Hazardous Waste: 2,3-Pentanedione-d5 spill debris."[2]
» Decontaminate the Area:

o Clean the spill surface and any contaminated equipment with a suitable cleaning agent
and wipe clean.[9]
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o Place all contaminated cleaning materials (wipes, gloves, etc.) into the hazardous waste

container.

o Final Disposal: Arrange for the disposal of the spill debris container through your institution's

hazardous waste program.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper management and disposal
of 2,3-Pentanedione-d5 waste.
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Workflow for 2,3-Pentanedione-d5 Disposal
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Caption: Decision workflow for routine disposal and emergency spill response for 2,3-
Pentanedione-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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